Cas no 79759-81-2 (2H-Benzimidazol-2-one,5-chloro-3-(3-chlorophenyl)-1,3-dihydro-1-methyl-)

• Product Name: 2H-Benzimidazol-2-one,5-chloro-3-(3-chlorophenyl)-1,3-dihydro-1-methyl-
• CAS No: 79759-81-2
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 568813
• PubChem ID: 3061807
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,5-chloro-3-(3-chlorophenyl)-1,3-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,5-chloro-3-(3-chlorophenyl)-1,3-dihydro-1-methyl-
• 1,3-Dihydro-5-chloro-3-(3-chlorophenyl)-1-methyl-2H-benzimidazol-2-one
• 5-chloro-3-(3-chlorophenyl)-1-methylbenzimidazol-2-one
• 79759-81-2
• DTXSID001000714
• BRN 5575489
• 2H-Benzimidazol-2-one, 1,3-dihydro-5-chloro-3-(3-chlorophenyl)-1-methyl-
• 5-Chloro-3-(3-chlorophenyl)-1-methyl-1,3-dihydro-2H-benzimidazol-2-one

• Inchi： 1S/C14H10Cl2N2O/c1-17-12-6-5-10(16)8-13(12)18(14(17)19)11-4-2-3-9(15)7-11/h2-8H,1H3
• InChI Key： UARBJIKSXABXGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=C(C=1)Cl)C(N2C)=O

Computed Properties

• Exact Mass: 292.0170183g/mol
• Monoisotopic Mass: 292.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų